Cas no 1396682-41-9 (N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1396682-41-9
• MF: C₂₀H₂₁N₅O₅S
• MW: 443.476242780685
• CID: 6265974
• PubChem ID: 71792123
• Update Time: 2025-10-30

N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1396682-41-9
• AKOS024542153
• F6240-5128
• N-(1-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• VU0539488-1

• Inchi： 1S/C20H21N5O5S/c26-31(27,14-4-5-16-17(12-14)29-11-10-28-16)25-20(6-2-1-3-7-20)19-23-18(24-30-19)15-13-21-8-9-22-15/h4-5,8-9,12-13,25H,1-3,6-7,10-11H2
• InChI Key： YDBDKKRUPNBFHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NC1(C2=NC(C3C=NC=CN=3)=NO2)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 443.12633996g/mol
• Monoisotopic Mass: 443.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Analysis of N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 1396682-41-9)

The compound N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 1396682-41-9, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines a pyrazine ring, a 1,2,4-oxadiazole moiety, and a benzodioxine sulfonamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its unique structural features, which may contribute to its biological activity and selectivity.

In recent years, the demand for novel sulfonamide derivatives and heterocyclic compounds has surged, driven by their applications in targeting various enzymes and receptors. The 1,2,4-oxadiazole scaffold, a key component of this compound, is known for its stability and bioactivity, often found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. The integration of a pyrazine ring further enhances its potential as a pharmacophore, a feature frequently explored in medicinal chemistry.

The benzodioxine sulfonamide segment of this molecule is another critical aspect, as sulfonamides are widely recognized for their role in enzyme inhibition, particularly in carbonic anhydrase and cyclooxygenase pathways. This structural motif has been leveraged in the development of drugs for conditions such as hypertension, glaucoma, and even certain neurological disorders. Given the growing interest in multi-target therapeutics, N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide could serve as a promising candidate for further investigation.

From a synthetic perspective, the preparation of this compound involves intricate steps, including cyclization and sulfonamide formation. Researchers often seek optimized protocols to improve yield and purity, topics frequently searched in academic and industrial forums. The compound's CAS number 1396682-41-9 is a crucial identifier for sourcing and regulatory compliance, ensuring accurate communication across global research communities.

Current trends in drug discovery emphasize the importance of structure-activity relationships (SAR) and computational modeling to predict biological efficacy. The unique combination of functional groups in this molecule makes it an excellent subject for such studies. For instance, molecular docking simulations could reveal its affinity for specific protein targets, a topic gaining traction in AI-driven drug design.

In conclusion, N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 1396682-41-9) stands out as a multifaceted compound with broad applicability in modern research. Its structural complexity and potential therapeutic relevance align with the increasing demand for innovative small molecules in the pharmaceutical industry. Future studies may explore its pharmacokinetics, toxicity profiles, and mechanistic pathways, further solidifying its role in advancing scientific knowledge.